Cas no 865980-54-7 (methyl 4-aminoadamantane-1-carboxylate)

Methyl 4-aminoadamantane-1-carboxylate is a functionalized adamantane derivative characterized by its rigid, cage-like structure, which imparts stability and unique steric properties. The presence of both an amino group and a carboxylate ester moiety enhances its versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. Its adamantane core contributes to high thermal and chemical resistance, while the ester group allows for further derivatization. The compound’s well-defined structure and reactive sites make it valuable for applications in medicinal chemistry, such as drug design targeting neurological or antiviral therapies. Its purity and consistent performance are critical for research and industrial use.

methyl 4-aminoadamantane-1-carboxylate structure

865980-54-7 structure

Product Name:methyl 4-aminoadamantane-1-carboxylate

CAS No:865980-54-7

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:1862705

PubChem ID:57425932

Update Time:2025-05-22

methyl 4-aminoadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-aminotricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
- LogP
- 4-amino-adamantane-1-carboxylic acid methyl ester
- methyl 4-aminoadamantane-1-carboxylate
- IXBLQWDWMIYKKE-UHFFFAOYSA-N
- starbld0027255
- MFCD23704384
- E88314
- SY322646
- 4-amino-adamantan-1-carboxylic acid methyl ester
- PS-17692
- Methyl 4-AMino-1-AdaMantane Carboxylate
- Methyl cis-4-AMino-1-AdaMantane Carboxylate
- 4-aminoadamantane-1-carboxylic acid methyl ester
- SCHEMBL328838
- SB46492
- Methyl (3R,5S)-4-aminoadamantane-1-carboxylate
- 865980-54-7
- 1401333-06-9
- SCHEMBL12068577
- 898265-48-0
- Cis-methyl 4-aminoadamantane-1-carboxylate
- EN300-1069053
- Methyl trans-4-AMino-1-AdaMantane Carboxylate
- Trans-methyl 4-aminoadamantane-1-carboxylate
- (1S,3R,5S,7S)-Methyl 4-aminoadamantane-1-carboxylate
- Inchi： 1S/C12H19NO2/c1-15-11(14)12-4-7-2-8(5-12)10(13)9(3-7)6-12/h7-10H,2-6,13H2,1H3
- InChI Key： IXBLQWDWMIYKKE-UHFFFAOYSA-N
- SMILES： O(C)C(C12CC3CC(C1)C(C(C3)C2)N)=O

Computed Properties

Exact Mass: 209.141578849g/mol
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.3Å²

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